Cas no 1019032-87-1 (3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole)

• Product Name: 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole
• CAS No: 1019032-87-1
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 4567671
• Update Time: 2025-06-20

3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole
• 3-chloro-4-ethyl-5-phenyl-1,2,4-triazole

• Inchi： 1S/C10H10ClN3/c1-2-14-9(12-13-10(14)11)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： DAAHNZXCOMYAHW-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C2C=CC=CC=2)N1CC

Computed Properties

• Exact Mass: 207.056325g/mol
• Monoisotopic Mass: 207.056325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.66g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole

Introduction to 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole (CAS No. 1019032-87-1)

3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole, identified by the Chemical Abstracts Service Number (CAS No. 1019032-87-1), is a significant heterocyclic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The structural features of 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole, particularly the presence of a chlorine substituent, an ethyl group, and a phenyl ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and biological assays.

The synthesis of 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The introduction of the chlorine atom at the 3-position enhances the electrophilicity of the molecule, making it a valuable intermediate in further functionalization. Similarly, the ethyl group at the 4-position and the phenyl ring at the 5-position provide steric and electronic effects that can influence both its reactivity and its interactions with biological targets. These structural elements make 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole may confer unique pharmacological profiles that distinguish it from other triazole-based compounds. For instance, the chlorine substituent can participate in hydrogen bonding or coordinate with metal ions, while the phenyl ring can engage in π-stacking interactions with biological targets.

One of the most compelling aspects of 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole is its potential as a scaffold for drug discovery. The triazole core provides a stable framework that can be modified to optimize pharmacokinetic properties and target specificity. Researchers have been exploring various derivatives of this compound to identify novel therapeutic agents with improved efficacy and reduced side effects. The ethyl group and phenyl ring offer opportunities for further derivatization through alkylation or aromatic substitution reactions, allowing chemists to fine-tune the molecular structure for specific biological outcomes.

The pharmacological investigation of 3-chloro-4-ethyl-*5*-phenyl-*4*H-*1*,*2*,*4*-triazole has revealed several intriguing possibilities. Initial studies suggest that this compound may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The chlorine atom's ability to act as a leaving group in nucleophilic substitution reactions could be exploited to develop prodrugs or bioconjugates that enhance delivery or targeting specificity. Additionally, the phenyl ring's aromaticity may facilitate interactions with proteins or nucleic acids through hydrophobic or π-cation interactions.

The synthetic methodologies used to prepare 3-chloro-*4*-ethyl-*5*-phenyl-*4*H-*1*,*2*,*4*-triazole have also been refined over time to improve yield and purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient construction of complex triazole derivatives. These advances have not only simplified the synthesis but also opened new avenues for structural diversification. By leveraging these synthetic strategies, chemists can rapidly explore libraries of related compounds to identify those with optimal pharmacological profiles.

The role of computational chemistry in studying 3-chloro-*4*-ethyl-*5*-phenyl-*4*H-*1*,*2*,*4*-triazole cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets by simulating its interactions at an atomic level. These predictions can guide experimental efforts by highlighting key regions for modification or optimization. Furthermore, computational studies can provide insights into mechanisms of action by elucidating how different parts of the molecule contribute to its biological effects.

In conclusion,3-chloro-*]-ethyl-*]-phenyl-*]-)-triazole (CAS No.*]-1019032--87--)-is-a-promising-compound-with-potential-applications-in-pharmaceutical-research.-Its Structural-characteristics-and-biological-profile-make-it-a-valuable-scaffold-for-drug-discovery.-Further-studies-will-be-necessary-to-elucidate-all-aspects-of Its-pharmacological-effects-and-synthetic-potential.-As-research-in-heterocyclic chemistry Continues-to-evolve, this-compound-and-related Derivatives-will Likely-play-a-significant-role-in-the-development-of-new therapeutic-agents.